Cas no 67046-04-2 (4-propylmorpholine 4-oxide)
4-propylmorpholine 4-oxide structure
Product Name:4-propylmorpholine 4-oxide
CAS No:67046-04-2
MF:C7H15NO2
MW:145.199502229691
CID:889393
PubChem ID:324906
Update Time:2025-04-19
4-propylmorpholine 4-oxide Chemical and Physical Properties
Names and Identifiers
-
- 4-propylmorpholine 4-oxide
- 4-oxido-4-propylmorpholin-4-ium
- 4-Oxo-4-propyl-1,4lambda~5~-oxazinane
- NSC-291888
- SCHEMBL8846932
- DTXSID30315093
- NSC291888
- 67046-04-2
-
- Inchi: 1S/C7H15NO2/c1-2-3-8(9)4-6-10-7-5-8/h2-7H2,1H3
- InChI Key: LHHLBUGXFMVKRO-UHFFFAOYSA-N
- SMILES: O1CC[N+](CCC)(CC1)[O-]
Computed Properties
- Exact Mass: 145.11035
- Monoisotopic Mass: 145.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 99.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 27.3Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 32.29
4-propylmorpholine 4-oxide Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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